Cas no 53319-73-6 (1,3-Isobenzofurandione,hexahydro-4-methyl-, (3aa,4b,7aa)- (9CI))

1,3-Isobenzofurandione,hexahydro-4-methyl-, (3aa,4b,7aa)- (9CI) structure
53319-73-6 structure
Product Name:1,3-Isobenzofurandione,hexahydro-4-methyl-, (3aa,4b,7aa)- (9CI)
CAS No:53319-73-6
MF:C9H12O3
MW:168.189783096313
CID:381198
PubChem ID:92666
Update Time:2025-04-19

1,3-Isobenzofurandione,hexahydro-4-methyl-, (3aa,4b,7aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione,hexahydro-4-methyl-, (3aa,4b,7aa)- (9CI)
    • 4-methyl-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
    • (+-)-3tF-Methyl-pentan-2rF,3rF-diol
    • (+-)-3t-Methyl-cyclohexan-1r,2c-dicarbonsaeure-anhydrid
    • (+-)-3t-methyl-cyclohexane-1r,2c-dicarboxylic acid-anhydride
    • (+-)-erythro-3-Methyl-pentan-2,3-diol
    • (2RS,3SR)-3-Methyl-pentan-2,3-diol
    • (2RS,3SR)-3-methyl-pentane-2,3-diol
    • 3-methyl-pentane-2,3-diol
    • AC1MI4R4
    • AG-G-35963
    • CTK5B9416
    • EINECS 264-294-4
    • Hexahydro-3-methylphthalic anhydride
    • 3-Methyl-1,2-cyclohexanedicarboxylic acid anhydride
    • QXBYUPMEYVDXIQ-UHFFFAOYSA-N
    • 4-methylhexahydro-2-benzofuran-1,3-dione
    • 4-methyl-octahydro-2-benzofuran-1,3-dione
    • 53319-73-6
    • NS00020667
    • 57110-29-9
    • SCHEMBL266400
    • 3-Methylhexahydrophthalic anhydride
    • DTXSID7029378
    • Hexahydro-4-methyl-1,3-isobenzofurandione
    • NSC-225257
    • NSC225257
    • Inchi: 1S/C9H12O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h5-7H,2-4H2,1H3
    • InChI Key: QXBYUPMEYVDXIQ-UHFFFAOYSA-N
    • SMILES: O1C(C2CCCC(C)C2C1=O)=O

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 1.12220
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